Cas no 2228376-48-3 (tert-butyl N-(3,3-difluorocycloprop-1-en-1-yl)methyl-N-methylcarbamate)

• Product Name: tert-butyl N-(3,3-difluorocycloprop-1-en-1-yl)methyl-N-methylcarbamate
• CAS No: 2228376-48-3
• MF: C₁₀H₁₅F₂NO₂
• MW: 219.228410005569
• CID: 5951856
• PubChem ID: 137964372
• Update Time: 2023-12-26

tert-butyl N-(3,3-difluorocycloprop-1-en-1-yl)methyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(3,3-difluorocycloprop-1-en-1-yl)methyl]-N-methylcarbamate
• Carbamic acid, N-[(3,3-difluoro-1-cyclopropen-1-yl)methyl]-N-methyl-, 1,1-dimethylethyl ester
• tert-butyl N-(3,3-difluorocycloprop-1-en-1-yl)methyl-N-methylcarbamate
• starbld0024912
• EN300-1722262
• tert-Butyl ((3,3-difluorocycloprop-1-en-1-yl)methyl)(methyl)carbamate
• 2228376-48-3
• tert-butyl N-[(3,3-difluorocyclopropen-1-yl)methyl]-N-methylcarbamate

• Inchi： 1S/C10H15F2NO2/c1-9(2,3)15-8(14)13(4)6-7-5-10(7,11)12/h5H,6H2,1-4H3
• InChI Key： ZFYQZPJSQWISPF-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CC1C(F)(F)C=1)C

Computed Properties

• Exact Mass: 219.10708505g/mol
• Monoisotopic Mass: 219.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 213.1±28.0 °C(Predicted)
• pka: -1.36±0.70(Predicted)